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Introduction

ZEN-3862 is a potent inhibitor of the Bromodomain and Extra-Terminal Domain (BET) family of
proteins, demonstrating significant activity against BRD4.[1] BET proteins are key epigenetic
readers that play a crucial role in the transcriptional regulation of genes involved in cell
proliferation, apoptosis, and inflammation. By binding to acetylated lysine residues on histone
tails, BET proteins recruit transcriptional machinery to specific genomic loci. Inhibition of this
interaction by ZEN-3862 leads to the downregulation of key oncogenes, such as c-MYC, and
subsequent anti-proliferative effects in various cancer models. These characteristics make
ZEN-3862 a compelling candidate for therapeutic development and a valuable tool for cancer
research.

Arelated BET inhibitor, ZEN-3365, has been shown to target the Hedgehog signaling pathway
in acute myeloid leukemia (AML), reducing GLI promoter activity and inhibiting cancer cell
growth.[2][3][4] The experimental protocols and data presented in these application notes are
primarily based on studies involving the closely related compound ZEN-3365 and should be
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adapted and optimized for specific cell lines and experimental conditions when using ZEN-
3862.

Data Presentation

Table 1: In Vitro Activity of ZEN-3862

Target IC50 (pM)
BRD4 (BD1) 0.16
BRD4 (BD2) 0.13

Data sourced from Kharenko OA, et al. J Med Chem. 2018.[1]

Table 2: Effective Concentrations of the related BET inhibitor ZEN-3365 in AML Cell Lines

) Concentration . Observed
Cell Line Assay Duration
Range Effect
MV4-11, Western Blot Dose-dependent
MOLM13, OCI- (GLI1 100 - 200 nM 3 days decrease in GLI1
AML3 expression) protein
MV4-11, HL-60, Dose-dependent
) GLI Reporter )
Kasumi-1, OCI- 25 - 2500 nM 24 hours decrease in GLI
Assay -
AML3 reporter activity
MV4-11, HL60,
) . 100 - 200 nM (in Significantly
KG-1, MOLM13, Proliferation o ) -
) combination with  Not Specified reduced cell
Kasumi-1, OCI- Assay
GANT-61) growth
AML3
Decreased
] Colony N
AML Cell Lines ) Not Specified 7 days number of
Formation Assay _
colonies
Data is based on studies with ZEN-3365.[2][4][5]
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Signaling Pathway

The following diagram illustrates the proposed mechanism of action for a BET inhibitor like
ZEN-3862 in the context of the Hedgehog signaling pathway, based on findings with the related
compound ZEN-3365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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